Cas no 139366-36-2 (Quinoline, 6-methyl-5,7-dinitro-)

• Product Name: Quinoline, 6-methyl-5,7-dinitro-
• CAS No: 139366-36-2
• MF: C₁₀H₇N₃O₄
• MW: 233.180281877518
• CID: 1268169
• Update Time: 2024-08-04

Quinoline, 6-methyl-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-methyl-5,7-dinitro-

• Inchi： 1S/C10H7N3O4/c1-6-9(12(14)15)5-8-7(3-2-4-11-8)10(6)13(16)17/h2-5H,1H3
• InChI Key： TYDUZABFZUYSKO-UHFFFAOYSA-N
• SMILES： N1C2C(=C([N+]([O-])=O)C(C)=C([N+]([O-])=O)C=2)C=CC=1

Computed Properties

• Exact Mass: 233.04371

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±37.0 °C(Predicted)
• PSA: 99.17
• pka: -0.60±0.29(Predicted)